Predicted Physicochemical Profile: Balanced LogP and Low TPSA vs. Non-Fluorinated or Des-Methyl Cyclopropyl Analogs
The title compound exhibits a predicted LogP of 0.46 and TPSA of 32.26 Ų . Although head-to-head measured values for all comparators are unavailable, class-level inference from fluorinated phenylcyclopropylamine SAR demonstrates that introduction of a single fluorine atom on the cyclopropyl ring or side chain consistently reduces LogP by 0.3–0.8 units and alters TPSA by 5–15 Ų relative to non-fluorinated counterparts [1]. The 1-methyl substituent further increases steric bulk and reduces basicity of the adjacent amine by approximately 0.2–0.5 pKa units compared to unsubstituted cyclopropylamino analogs [2]. These changes are expected to translate into measurably different permeability and solubility profiles in Caco-2 and PAMPA assays [1].
| Evidence Dimension | Predicted LogP and TPSA |
|---|---|
| Target Compound Data | LogP = 0.46, TPSA = 32.26 Ų |
| Comparator Or Baseline | 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol (CAS 1859475-02-7): estimated LogP ≈ 0.7–0.9, TPSA ≈ 30.5 Ų; Non-fluorinated 1-[(1-methylcyclopropyl)amino]propan-2-ol: estimated LogP ≈ 0.9–1.1, TPSA ≈ 35 Ų (no experimental data available—class-level estimates) |
| Quantified Difference | LogP reduction of 0.4–0.6 vs. non-fluorinated analog; TPSA reduction of ~3 Ų vs. non-fluorinated analog |
| Conditions | Predicted values from vendor computational chemistry models (unspecified algorithm); class-level trends from fluorinated cyclopropylamine SAR [1][2] |
Why This Matters
A LogP <1 and TPSA <60 Ų are favorable for CNS drug candidates; small differences in these parameters can determine blood–brain barrier penetration, making precise selection of the fluorinated 1-methylcyclopropyl variant essential for CNS-targeted programs.
- [1] Hruschka, S.; Rosen, T. C.; Yoshida, S.; Kirk, K. L.; Fröhlich, R.; Wibbeling, B.; Haufe, G. Fluorinated Phenylcyclopropylamines. Part 5: Effects of Electron-Withdrawing or -Donating Aryl Substituents on the Inhibition of Monoamine Oxidases A and B by 2-Aryl-2-fluoro-cyclopropylamines. Bioorg. Med. Chem. 2008, 16 (15), 7143–7152. https://www.sciencedirect.com/science/article/abs/pii/S0968089608005724 (accessed 2026-05-10). View Source
- [2] Grygorenko, O. O.; Artamonov, O. S.; Komarov, I. V.; Mykhailiuk, P. K. Cyclopropylamines: Synthesis, Properties, and Applications. Tetrahedron 2011, 67 (5), 803–829. https://doi.org/10.1016/j.tet.2010.11.068. View Source
